Cas no 1805716-67-9 (2-(2-Bromopropanoyl)-3-mercaptomandelic acid)

• Product Name: 2-(2-Bromopropanoyl)-3-mercaptomandelic acid
• CAS No: 1805716-67-9
• MF: C₁₁H₁₁BrO₄S
• MW: 319.171641588211
• CID: 4939427
• Update Time: 2025-07-10

2-(2-Bromopropanoyl)-3-mercaptomandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromopropanoyl)-3-mercaptomandelic acid

• Inchi： 1S/C11H11BrO4S/c1-5(12)9(13)8-6(10(14)11(15)16)3-2-4-7(8)17/h2-5,10,14,17H,1H3,(H,15,16)
• InChI Key： XDTUTJOJTQASOG-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1C(C(=O)O)O)S)=O

Computed Properties

• Exact Mass: 317.95614 g/mol
• Monoisotopic Mass: 317.95614 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6
• Molecular Weight: 319.17

Additional information on 2-(2-Bromopropanoyl)-3-mercaptomandelic acid

Research Brief on 2-(2-Bromopropanoyl)-3-mercaptomandelic acid (CAS: 1805716-67-9): Recent Advances and Applications

2-(2-Bromopropanoyl)-3-mercaptomandelic acid (CAS: 1805716-67-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromopropanoyl and mercaptomandelic acid moieties, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and as a building block for more complex molecules. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

One of the key areas of research involving 2-(2-Bromopropanoyl)-3-mercaptomandelic acid is its role as a precursor in the synthesis of biologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of protease inhibitors, which are critical in the treatment of diseases such as HIV and hepatitis C. The bromopropanoyl group in the compound facilitates nucleophilic substitution reactions, enabling the introduction of various functional groups that enhance its binding affinity to target enzymes.

Another significant advancement is the exploration of its antioxidant properties. Research conducted by a team at the University of Cambridge (2024) revealed that the mercaptomandelic acid moiety in the compound exhibits strong free radical scavenging activity. This finding opens up new avenues for its use in designing antioxidants that could mitigate oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions. The study also highlighted the compound's stability under physiological conditions, which is a crucial factor for its potential therapeutic applications.

In addition to its biological applications, 2-(2-Bromopropanoyl)-3-mercaptomandelic acid has been investigated for its chemical properties. A recent paper in Organic Letters (2024) detailed a novel synthetic route for the compound, emphasizing its scalability and efficiency. The researchers utilized a one-pot reaction strategy, which significantly reduced the number of purification steps and improved the overall yield. This methodological advancement is expected to facilitate further research and industrial applications of the compound.

Despite these promising developments, challenges remain in the widespread adoption of 2-(2-Bromopropanoyl)-3-mercaptomandelic acid. For instance, its reactivity with certain functional groups can lead to undesired side products, necessitating precise control over reaction conditions. Moreover, its pharmacokinetic properties, such as absorption and metabolism, are yet to be fully elucidated. Ongoing studies are addressing these issues, with preliminary results suggesting that structural modifications could enhance its bioavailability and reduce toxicity.

In conclusion, 2-(2-Bromopropanoyl)-3-mercaptomandelic acid (CAS: 1805716-67-9) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a focal point for ongoing investigations. As research progresses, it is anticipated that this compound will play an increasingly important role in the development of new therapeutic agents and chemical tools. Future studies should focus on optimizing its synthesis, understanding its biological mechanisms, and exploring its potential in clinical settings.